Cas no 220585-89-7 (a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI))

a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI) structure
220585-89-7 structure
Product Name:a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI)
CAS No:220585-89-7
MF:C12H22O11
MW:342.296485424042
CID:272108
PubChem ID:6602503
Update Time:2025-04-19

a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-, hydrate(9CI)
    • CHEBI:151217
    • MLB
    • 6-O-alpha-delta-galactopyranosyl-delta-Glucose
    • 6-(a-D-galactosido)-D-glucose
    • alpha-delta-Melibiose
    • alpha-D-Melibiose
    • Q27463256
    • delta-Melibiose
    • 6-(D-galactosido)-delta-glucose
    • WURCS=2.0/2,2,1/[a2122h-1a_1-5][a2112h-1a_1-5]/1-2/a6-b1
    • DTXSID90424933
    • 6-O-Alpha-D-Galactopyranosyl-Alpha-D-Glucopyranose
    • DLRVVLDZNNYCBX-CQHUIXDMSA-N
    • 13299-20-2
    • 3alt
    • SCHEMBL11249703
    • 6-(a-delta-galactosido)-delta-glucose
    • alpha-D-galacto-hexopyranosyl-(1->6)-alpha-D-gluco-hexopyranose
    • alpha-D-Galp-(1->6)-alpha-D-Glcp
    • 6-(D-galactosido)-D-glucose
    • alpha-Melibiose
    • (2S,3R,4S,5S,6R)-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
    • Gal(a1-6)a-Glc
    • 220585-89-7
    • 6-O-a-D-galactopyranosyl-D-Glucose
    • delta-(+)-Melibiose
    • melibiose
    • Inchi: 1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3-,4-,5+,6-,7+,8+,9-,10-,11+,12+/m1/s1
    • InChI Key: DLRVVLDZNNYCBX-CQHUIXDMSA-N
    • SMILES: O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 342.11621151g/mol
  • Monoisotopic Mass: 342.11621151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 190Ų
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.